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Compound of Interest

Compound Name: Lead(II) sulfate

Cat. No.: B103706 Get Quote

An In-depth Technical Guide to Lead(II) Sulfate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of lead(II) sulfate (PbSO₄), a

compound of significant interest in various industrial and research settings. The document

details its fundamental chemical and physical properties, outlines detailed experimental

protocols for its synthesis, and discusses its primary applications, particularly in the context of

energy storage.

Core Chemical and Physical Properties
Lead(II) sulfate is an inorganic compound that presents as a white, crystalline solid.[1][2] It is

found naturally as the mineral anglesite.[1][3] The compound is notable for its low solubility in

water and its crucial role in the operation of lead-acid batteries.[1][4]

Identifier Value Reference

Chemical Formula PbSO₄ [1][2][5]

Molecular Weight 303.26 g/mol [1][3][4][5][6]

CAS Number 7446-14-2 [2][5]

The key physical and chemical properties of lead(II) sulfate are summarized below. These

properties are critical for its application in various fields, including materials science and
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electrochemistry.

Property Value Reference

Appearance White crystalline solid/powder [1][5]

Density 6.2 - 6.29 g/cm³ at 25°C [1][3][4][5]

Melting Point 1087 - 1170 °C (decomposes) [3][4][5][6]

Crystal Structure Orthorhombic [1][3]

Water Solubility
Very low (approx. 0.004 g/100

mL at 25°C)
[3][6]

Solubility

Soluble in concentrated acids

(HNO₃, HCl, H₂SO₄),

concentrated alkali, and

ammonium salts. Insoluble in

alcohol.

[1][3][4]

Experimental Protocols: Synthesis of Lead(II)
Sulfate
The most common laboratory synthesis of lead(II) sulfate is through a precipitation reaction,

leveraging its poor solubility in aqueous solutions.

This protocol describes the synthesis of lead(II) sulfate via the reaction of aqueous solutions of

lead(II) nitrate and a soluble sulfate, such as potassium sulfate or sodium sulfate.

Materials:

Lead(II) nitrate (Pb(NO₃)₂) solution (0.5 M)

Potassium sulfate (K₂SO₄) or Sodium sulfate (Na₂SO₄) solution (0.5 M)

Deionized water

Beakers
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Glass stirring rod

Filtration apparatus (funnel, filter paper, conical flask)

Drying oven

Evaporating dish

Methodology:

Reaction: In a beaker, combine equal volumes of the lead(II) nitrate solution and the

potassium sulfate solution (e.g., 75 cm³ of each).[7][8][9] A white precipitate of lead(II)
sulfate will form immediately. The reaction is: Pb(NO₃)₂(aq) + K₂SO₄(aq) → PbSO₄(s) +

2KNO₃(aq).[7]

Stirring: Stir the mixture with a glass rod to ensure the reaction goes to completion.[7][8]

Filtration: Set up the filtration apparatus. Pour the mixture through the filter paper to collect

the lead(II) sulfate precipitate.[7][8][10]

Washing: Wash the precipitate collected on the filter paper with deionized water. This step is

crucial to remove any soluble impurities, such as potassium nitrate.[7][8][10]

Drying: Carefully transfer the filtered solid to a pre-weighed evaporating dish. Place the dish

in a drying oven set to a low temperature (e.g., 80-100°C) until the sample is completely dry

and a constant mass is achieved.[7][8][10]

This method involves the initial conversion of an insoluble lead compound (lead oxide) into a

soluble salt, followed by precipitation.

Materials:

Lead(II) oxide (PbO)

Warm, dilute nitric acid (HNO₃)

Sodium sulfate (Na₂SO₄) solution
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Deionized water

Standard laboratory glassware and filtration equipment as in Protocol 1

Methodology:

Dissolution: Add lead(II) oxide powder to a minimal amount of warm, dilute nitric acid. Stir

until the oxide dissolves completely to form a clear solution of lead(II) nitrate.[11] The

reaction is: PbO(s) + 2HNO₃(aq) → Pb(NO₃)₂(aq) + H₂O(l).

Precipitation: To the resulting lead(II) nitrate solution, add a solution of sodium sulfate. A

white precipitate of lead(II) sulfate will form.[11]

Isolation and Purification: Follow steps 3-5 from Protocol 1 (Filtration, Washing, and Drying)

to isolate and purify the lead(II) sulfate product.[11]

Visualized Workflows and Processes
Diagrams created using the DOT language provide clear visual representations of the

synthesis workflow and the compound's role in a key application.
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Caption: Experimental workflow for the synthesis of Lead(II) Sulfate.
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Caption: Role of Lead(II) Sulfate in a Lead-Acid Battery Cycle.

Applications and Relevance
Lead(II) sulfate's properties make it indispensable in several areas of research and industry.

Lead-Acid Batteries: This is the most prominent application. During the discharge cycle of a

lead-acid battery, both the lead anode and the lead dioxide cathode are converted into

lead(II) sulfate.[1][12] This electrochemical reaction is reversed during charging. The

formation and dissolution of PbSO₄ are fundamental to the battery's ability to store and

release energy.[12]

Pigments and Paints: Historically, lead(II) sulfate has been used as a white pigment known

as "fast white" or "milk white" in paints and coatings due to its color and opacity.[1][4]

Laboratory Reagent: In analytical chemistry, the formation of insoluble lead(II) sulfate can

be used for the gravimetric analysis of lead or sulfates.
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Industrial Applications: It also finds use as a stabilizer in certain plastics and as a weighting

agent for fabrics.[2][4][6]

Safety and Toxicology
It is critical for all personnel to handle lead(II) sulfate with appropriate safety measures. The

compound is toxic and classified as a cumulative poison.[1][6] Chronic exposure can lead to

severe health issues, including anemia, kidney damage, and damage to the central nervous

system.[1][6] It is also corrosive and can cause severe eye irritation or burns upon contact.[1]

All handling should be performed in a well-ventilated area, preferably a fume hood, with

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [molecular weight and formula of lead(II) sulfate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103706#molecular-weight-and-formula-of-lead-ii-
sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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